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Compound of Interest

Compound Name: Ro 31-8472

Cat. No.: B1679483 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, immediate safety and logistical

information for the proper disposal of Ro 31-8472, an angiotensin-converting enzyme (ACE)

inhibitor. In the absence of a specific Safety Data Sheet (SDS) for Ro 31-8472, this guidance is

informed by the disposal procedures for its parent compound, Cilazapril, and general best

practices for the disposal of laboratory research chemicals.

Core Safety and Handling Protocols
Before initiating any disposal procedures, it is crucial to adhere to standard laboratory safety

protocols. This includes wearing appropriate Personal Protective Equipment (PPE), such as

safety goggles, gloves, and a lab coat. All handling of Ro 31-8472 should be performed in a

well-ventilated area, preferably within a fume hood, to minimize the risk of inhalation.

Step-by-Step Disposal Procedure
The recommended disposal method for Ro 31-8472 involves treating it as a hazardous

chemical waste, managed through a licensed professional disposal service. This approach

ensures compliance with local, state, and federal regulations.

Waste Identification and Segregation:
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Clearly label a dedicated and appropriate waste container with "Hazardous Waste," the

chemical name "Ro 31-8472," and any known hazard symbols.

Do not mix Ro 31-8472 with other waste streams, particularly incompatible chemicals.

Containerization:

Use a chemically resistant, sealable container for collecting Ro 31-8472 waste.

Ensure the container is in good condition and will not leak.

Storage:

Store the sealed waste container in a designated, secure, and well-ventilated satellite

accumulation area within the laboratory.

Keep the storage area away from sources of ignition and incompatible materials.

Arranging for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal company to arrange for pickup and disposal.[1][2]

Provide the disposal company with all available information on the compound, including its

identity and any known hazards.

Documentation:

Maintain a record of the amount of Ro 31-8472 waste generated and the date of its

transfer to the disposal facility.

Note: In-laboratory treatment methods, such as neutralization, are not recommended for

complex organic compounds like Ro 31-8472. Similarly, disposal via the sanitary sewer or

regular trash is not an appropriate method for research-grade chemicals.[3]

Quantitative Data Summary
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While specific quantitative data for Ro 31-8472 is not readily available in the public domain, the

following table summarizes key information for the closely related compound, Cilazapril, which

can serve as a useful reference.

Property Value (for Cilazapril) Source

CAS Number 88768-40-5 [4]

Molecular Formula C22H31N3O5 N/A

Molecular Weight 417.5 g/mol N/A

Hazard Statements

H302 (Harmful if swallowed),

H361 (Suspected of damaging

fertility or the unborn child),

H410 (Very toxic to aquatic life

with long lasting effects)

[5][6]

Precautionary Statements
P203, P280, P318, P405,

P501
[5]

Experimental Workflow for Disposal
The logical workflow for the proper disposal of Ro 31-8472 is illustrated in the diagram below.

This visual guide outlines the decision-making process and the necessary steps to ensure safe

and compliant disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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